Cas no 18558-10-6 ((1,1,2-Tributoxypentyl)silane)

(1,1,2-Tributoxypentyl)silane structure
(1,1,2-Tributoxypentyl)silane structure
Product Name:(1,1,2-Tributoxypentyl)silane
CAS No:18558-10-6
MF:C17H38O3Si
MW:318.567327022552
CID:2785248
PubChem ID:71348721
Update Time:2025-04-21

(1,1,2-Tributoxypentyl)silane Chemical and Physical Properties

Names and Identifiers

    • DTXSID70774605
    • (1,1,2-TRIBUTOXYPENTYL)SILANE
    • 18558-10-6
    • (1,1,2-Tributoxypentyl)silane
    • Inchi: 1S/C17H38O3Si/c1-5-9-13-18-16(12-8-4)17(21,19-14-10-6-2)20-15-11-7-3/h16H,5-15H2,1-4,21H3
    • InChI Key: PZMIVDYABLNNGZ-UHFFFAOYSA-N
    • SMILES: [SiH3]C(C(CCC)OCCCC)(OCCCC)OCCCC

Computed Properties

  • Exact Mass: 318.25902160Da
  • Monoisotopic Mass: 318.25902160Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų
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